Cas no 931077-37-1 (4-(benzyloxy)phenyl 6-chloropyridine-3-carboxylate)

• Product Name: 4-(benzyloxy)phenyl 6-chloropyridine-3-carboxylate
• CAS No: 931077-37-1
• Molecular Formula: C₁₉H₁₄ClNO₃
• Molecular Weight: 339.772364139557
• CID: 6354246
• PubChem ID: 17564457

4-(benzyloxy)phenyl 6-chloropyridine-3-carboxylate Properties

Names and Identifiers

• 4-(benzyloxy)phenyl 6-chloropyridine-3-carboxylate
• Z30881638
• AKOS034145497
• EN300-26579301
• 931077-37-1

• InChIKey： NGEOQBMQHOMKSD-UHFFFAOYSA-N
• Inchi： 1S/C19H14ClNO3/c20-18-11-6-15(12-21-18)19(22)24-17-9-7-16(8-10-17)23-13-14-4-2-1-3-5-14/h1-12H,13H2
• SMILES： ClC1=CC=C(C=N1)C(=O)OC1C=CC(=CC=1)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 339.0662210g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 6
• Monoisotopic Mass: 339.0662210g/mol
• Heavy Atom Count: 24
• Complexity: 392
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.7
• Topological Polar Surface Area: 48.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters Phenol esters